molecular formula C16H21N3O2 B1661284 tert-butyl N-{3-[(2-methyl-1H-imidazol-1-yl)methyl]phenyl}carbamate CAS No. 892393-30-5

tert-butyl N-{3-[(2-methyl-1H-imidazol-1-yl)methyl]phenyl}carbamate

Cat. No. B1661284
CAS RN: 892393-30-5
M. Wt: 287.36
InChI Key: AHSNANZIEAQXRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tert-butyl N-{3-[(2-methyl-1H-imidazol-1-yl)methyl]phenyl}carbamate is a useful research compound. Its molecular formula is C16H21N3O2 and its molecular weight is 287.36. The purity is usually 95%.
BenchChem offers high-quality tert-butyl N-{3-[(2-methyl-1H-imidazol-1-yl)methyl]phenyl}carbamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about tert-butyl N-{3-[(2-methyl-1H-imidazol-1-yl)methyl]phenyl}carbamate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

892393-30-5

Product Name

tert-butyl N-{3-[(2-methyl-1H-imidazol-1-yl)methyl]phenyl}carbamate

Molecular Formula

C16H21N3O2

Molecular Weight

287.36

IUPAC Name

tert-butyl N-[3-[(2-methylimidazol-1-yl)methyl]phenyl]carbamate

InChI

InChI=1S/C16H21N3O2/c1-12-17-8-9-19(12)11-13-6-5-7-14(10-13)18-15(20)21-16(2,3)4/h5-10H,11H2,1-4H3,(H,18,20)

InChI Key

AHSNANZIEAQXRB-UHFFFAOYSA-N

SMILES

CC1=NC=CN1CC2=CC(=CC=C2)NC(=O)OC(C)(C)C

Canonical SMILES

CC1=NC=CN1CC2=CC(=CC=C2)NC(=O)OC(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-[3-[(tert-Butoxycarbonyl)amino]phenyl]methanol (10 g, 44.8 mmoles) (Ref.: F. J. Brown, P. R. Bernstein, L. A. Cronk, D. L. Dosset, K. C. Hebbel. T. P. Maduskuie, Jr., H. S. Shapiro, E. P. Vacek, Y. K. Lee, A. K. Willard, R. D. Krell and D. W. Snyder, J. Med. Chem., 32, 1989, 807-826) (10 g, 44.8 mmoles) was dissolved in anhydrous pyridine (51 mL) and the solution was cooled to 0° C. p-Toluenesulfonyl chloride (10.25 g, 53.7 mmoles) was added and the mixture was stirred at 0° C. for 2.5 h under argon. The pyridine was azeotroped off with toluene at 51° C. and the residue was taken up in anhydrous DMF (50 mL). 2-Methylimidazole (4.05 g, 49.3 mmoles) was dissolved in anhydrous DMF (123 mL) and 95% sodium hydride (1.24 g, 49.3 mmoles) was added in portions over 20 min to the stirred solution under argon at 25° C. The mixture was stirred at 25° C. for 1.5 h. The title tosylate above in anhydrous DMF was added dropwise over 15 min and the mixture was stirred at 25° C. for 2.5 h. The solution was evaporated to dryness and the residue was chromatographed on silica gel using 0.25%.2.5% (10% conc. NH4OH in methanol)-dichloromethane as the eluant to give the title compound (0.8412 g, 6.5%): FABMS: m/z 288.3 (MH+); HRFABMS: m/z 526.3036 (MH+), Calcd. C28H40N5O5: m/z 526.3029; δH (CDCl3) 1.50 (9H, s, CH3), 2.34 (3H, s, 2-CH3), 5.02 (2H, s, CH2-Im), 6.67 (1H, d, Ar—H4), 6.84 (1H, s, Im-H5), 6.95 (1H, s, Im-H4), 7.19 (1H, s, Ar—H2) and 7.28 ppm (2H, m, Ar—H5 and Ar—H6); δC (CDCl3) CH3: 13.0, 28.4, 28.4, 28.4; CH2: 49.8; CH: 116.6, 118.0, 120.1, 121.0, 127.0, 129.7; C, 80.7, 137.2, 139.3, 145.0, 152.8.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
10.25 g
Type
reactant
Reaction Step Two
Quantity
4.05 g
Type
reactant
Reaction Step Three
Name
Quantity
123 mL
Type
solvent
Reaction Step Three
Quantity
1.24 g
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Quantity
51 mL
Type
solvent
Reaction Step Six
Name
Yield
10%
Yield
6.5%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.